Cas no 2228926-36-9 (3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 2228926-36-9
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6319624
• PubChem ID: 165657808
• Update Time: 2025-05-21

3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine
• EN300-1741719
• 2228926-36-9

• Inchi： 1S/C10H12N4O/c1-14(2)10-7(4-3-5-12-10)8-6-9(11)13-15-8/h3-6H,1-2H3,(H2,11,13)
• InChI Key： GJYVXJUFWGCSPS-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2Ų

Additional information on 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine

Introduction to 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2228926-36-9)

3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine, identified by its CAS number 2228926-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its structural integration of an oxazole ring with a pyridine moiety, both of which are known for their diverse biological activities. The presence of an amino group at the 3-position of the oxazole ring and N,N-dimethylation at the pyridine nitrogen enhances its pharmacological potential, making it a promising candidate for further exploration in drug discovery.

The structure of 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine is meticulously designed to leverage the synergistic effects of its functional groups. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen atom, is renowned for its role in various bioactive molecules due to its ability to interact with biological targets. In contrast, the pyridine ring, a six-membered aromatic system with a nitrogen atom, is widely incorporated into pharmaceuticals for its stability and binding affinity. The combination of these two moieties in 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine creates a scaffold that is both structurally stable and biologically relevant.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine with various biological targets. Studies suggest that the compound exhibits potential as an inhibitor of enzymes involved in inflammatory pathways. The amino group at the 3-position of the oxazole ring serves as a key interaction point, facilitating hydrogen bonding with polar residues in protein active sites. Additionally, the N,N-dimethylpyridinyl moiety contributes to hydrophobic interactions, enhancing binding affinity. These insights have been corroborated by experimental studies using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological significance of 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine has been further explored in preclinical models. Research indicates that this compound demonstrates moderate efficacy in reducing inflammation and pain responses without significant side effects. The oxazole ring is particularly noteworthy for its ability to modulate enzymatic activity by acting as a scaffold for covalent inhibition or allosteric modulation. Meanwhile, the pyridine moiety enhances cell membrane permeability, ensuring better bioavailability. These properties make 3-(3-amino-1,2-oxazol-5-yl)-N,N-dimethylpyridin-2-amine an attractive candidate for further development into a therapeutic agent.

In addition to its anti-inflammatory properties, preliminary studies have also highlighted the potential of 3-(3-amino-1,2-oxyzolyl)-N,N-dimethylpyridinylamine (CAS No. 2228926369) as an antioxidant agent. Reactive oxygen species (ROS) are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The compound’s ability to scavenge ROS may contribute to its therapeutic benefits by mitigating oxidative stress. This finding aligns with the growing interest in developing multifunctional drugs that address multiple pathological mechanisms simultaneously.

The synthesis of 3-(3-amino-l,l-oxyzol-lv)-N,N-dimethylpyridine (CAS No: 2228926369) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to construct the core heterocyclic framework efficiently. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis, ensuring high fidelity in producing the desired product.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide comprehensive information about the compound’s purity, molecular weight, and functional group assignments. The consistency between experimental data and theoretical predictions further validates the structural integrity of 3-(3-amino-l,l-oxyzol-lv)-N,N-dimethylpyridine (CAS No: 2228926369).

Future research directions include exploring the synthetic modifications of this scaffold to enhance its pharmacological properties further. For example, introducing additional functional groups or varying substituents on the oxazole or pyridine rings could lead to compounds with improved bioavailability or selectivity for specific biological targets. Additionally, investigating the compound’s interaction with cellular pathways using techniques such as surface plasmon resonance (SPR) and enzyme-linked immunosorbent assay (ELISA) will provide deeper insights into its mechanism of action.

The development of novel pharmaceutical agents relies heavily on collaboration between synthetic chemists and biologists who can translate chemical structures into biological outcomes. The case of 3-(l,l-amino-l,l-oxyzol-lv)-N,N-dimethylpyridine (CAS No: 2228926369) exemplifies how structural design can lead to compounds with significant therapeutic potential. As research progresses, it is expected that additional derivatives will be synthesized and evaluated for their efficacy in treating various diseases.